Cas no 1208078-08-3 (2-Bromo-6-methylphenylisothiocyanate)

• Product Name: 2-Bromo-6-methylphenylisothiocyanate
• CAS No: 1208078-08-3
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD12547771
• CID: 4577641
• Update Time: 2025-06-08

2-Bromo-6-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-isothiocyanato-3-methylbenzene
• 2-Bromo-6-methylphenylisothiocyanate

• MDL： MFCD12547771
• Inchi： 1S/C8H6BrNS/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H3
• InChI Key： PEZNFXNSTZAION-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C)=C1N=C=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2-Bromo-6-methylphenylisothiocyanate

2-Bromo-6-methylphenylisothiocyanate (CAS No. 1208078-08-3): An Overview and Recent Advances

2-Bromo-6-methylphenylisothiocyanate (CAS No. 1208078-08-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and material synthesis.

The chemical structure of 2-Bromo-6-methylphenylisothiocyanate consists of a brominated benzene ring substituted with a methyl group at the 6-position and an isothiocyanate functional group. The presence of the bromine atom and the isothiocyanate group imparts unique reactivity and biological properties to this compound, making it a valuable intermediate in various synthetic pathways.

In recent years, the development of new synthetic methods for the preparation of 2-Bromo-6-methylphenylisothiocyanate has been a focus of research. One notable approach involves the reaction of 2-bromo-6-methylbenzylamine with thiophosgene, yielding high yields and purity. This method has been optimized to minimize side reactions and improve overall efficiency, making it suitable for large-scale production.

The biological activity of 2-Bromo-6-methylphenylisothiocyanate has also been extensively studied. Research has shown that this compound exhibits potent antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents. Additionally, its ability to form stable complexes with various metals has led to its exploration in coordination chemistry and catalysis.

In the context of medicinal chemistry, 2-Bromo-6-methylphenylisothiocyanate has been investigated as a lead compound for the design of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of protein-protein interactions, which are crucial in many disease processes. This property makes it particularly relevant in the development of therapies for conditions such as cancer and neurodegenerative disorders.

Moreover, the isothiocyanate functional group in 2-Bromo-6-methylphenylisothiocyanate has been shown to participate in Michael addition reactions, allowing for the synthesis of a wide range of derivatives with diverse biological activities. These derivatives have been evaluated for their pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities.

In materials science, 2-Bromo-6-methylphenylisothiocyanate has found applications in the synthesis of functional polymers and organic semiconductors. Its ability to form covalent bonds with various monomers makes it a valuable building block for creating materials with tailored properties. For example, polymers derived from this compound have been used in the fabrication of electronic devices and sensors due to their excellent electrical conductivity and stability.

The environmental impact of 2-Bromo-6-methylphenylisothiocyanate is another area of ongoing research. Studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial and pharmaceutical applications. Preliminary results suggest that under controlled conditions, this compound can be effectively degraded by microbial processes, reducing its environmental footprint.

In conclusion, 2-Bromo-6-methylphenylisothiocyanate (CAS No. 1208078-08-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new synthetic methods continue to be developed and its biological properties are further elucidated, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.